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This guide provides a comprehensive overview of the key physical properties of 4-
bromoacetophenone oxime, a compound of interest in organic synthesis and drug
development. The following sections detail its melting point and solubility characteristics,
supplemented by experimental protocols and a logical workflow for property determination.

Core Physical Properties

4-Bromoacetophenone oxime, with the chemical formula CsHsBrNO, is an organic compound
recognized for its role as an intermediate in various chemical syntheses.[1] Its physical
properties are crucial for its handling, application, and the development of new synthetic
methodologies.

Melting Point

The melting point of 4-bromoacetophenone oxime is a key indicator of its purity. The
presence of E and Z stereoisomers, arising from the C=N double bond of the oxime functional
group, results in different melting point ranges. The E-isomer generally exhibits a higher
melting point due to more favorable intermolecular hydrogen bonding in the crystalline state.[1]
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A general melting point for 4-bromoacetophenone oxime is reported to be in the range of 108
to 110 °C.[1] More specific values for the isomers are also available:

e E-isomer: 119-121°CJ[1]

e Z-isomer: 112-115°C[1]

Property Value (°C)
General Range 108 - 110
E-isomer 119-121
Z-isomer 112 - 115

Solubility Profile

The solubility of a compound is fundamental to its application in solution-phase reactions and
biological assays. 4-Bromoacetophenone oxime is reported to be soluble in polar solvents
such as methanol.[1]

While specific quantitative solubility data is not readily available in the provided search results,
the solubility of the parent compound, 4'-bromoacetophenone, can offer some insight. 4'-
Bromoacetophenone has low solubility in polar solvents like water and is more soluble in non-
polar or weakly polar solvents such as chloroform, toluene, and dichloromethane.[2] The
introduction of the oxime group in 4-bromoacetophenone oxime increases the molecule's
polarity, which is consistent with its observed solubility in polar solvents like methanol.[1]
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Solvent Type Solubility Description

Soluble in methanol.[1] Based on the structure

of the related compound 4'-

bromoacetophenone, which has low solubility in
Polar Solvents o o

water, the oxime is expected to have limited but

potentially higher aqueous solubility due to the

polar oxime group.[2]

While not explicitly stated for the oxime, the

precursor 4'-bromoacetophenone is soluble in
Non-polar Solvents solvents like chloroform, toluene, and

dichloromethane, suggesting the oxime may

also exhibit solubility in these solvents.[2]

Experimental Protocols

The following are generalized experimental methodologies for the determination of the physical
properties of 4-bromoacetophenone oxime.

Melting Point Determination

Objective: To determine the melting point range of a solid sample of 4-bromoacetophenone
oxime.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Mortar and pestle

Spatula

Sample of 4-bromoacetophenone oxime

Procedure:
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o Ensure the sample of 4-bromoacetophenone oxime is dry and finely powdered. If
necessary, gently grind the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
This is achieved by tapping the sealed end of the capillary tube on a hard surface.

» Place the packed capillary tube into the heating block of the melting point apparatus.
o Set the heating rate to a rapid setting initially to approach the expected melting point.

o Once the temperature is within 15-20°C of the expected melting point (approximately 108°C),
reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

o Observe the sample closely through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has completely melted (the end of the
melting range).

» Repeat the measurement with a fresh sample to ensure accuracy.

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of 4-bromoacetophenone oxime in various
solvents.

Materials:

Sample of 4-bromoacetophenone oxime

A selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene)

Test tubes and a test tube rack

Spatula

Vortex mixer (optional)
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Procedure:

Label a series of test tubes, one for each solvent to be tested.
e Add approximately 10-20 mg of 4-bromoacetophenone oxime to each test tube.
» To the first test tube, add the first solvent dropwise, starting with 1 mL.

o Agitate the mixture by flicking the test tube or using a vortex mixer for approximately 30
seconds.

e Observe the mixture to see if the solid has dissolved.

e If the solid has not dissolved, continue to add the solvent in 1 mL increments, agitating after
each addition, up to a total volume of 5 mL.

e Record your observations as "soluble," "sparingly soluble,” or "insoluble" for each solvent.
» Repeat steps 3-7 for each of the selected solvents.

Logical Workflow Visualization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a synthesized chemical compound like 4-bromoacetophenone oxime.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 4-Bromoacetophenone Oxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16142808/docs#an-in-depth-technical-guide-on-the-
physical-properties-of-4-bromoacetophenone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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